N'-(4-butoxybenzylidene)-2-(1H-indol-3-yl)acetohydrazide

• IUPAC Name: N-[(E)-(4-butoxyphenyl)methylideneamino]-2-(1H-indol-3-yl)acetamide
• InChI: InChI=1S/C21H23N3O2/c1-2-3-12-26-18-10-8-16(9-11-18)14-23-24-21(25)13-17-15-22-20-7-5-4-6-19(17)20/h4-11,14-15,22H,2-3,12-13H2,1H3,(H,24,25)/b23-14+
• InChI Key: KZLLCKQEBGNVGH-OEAKJJBVSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C=NNC(=O)CC2=CNC3=CC=CC=C32
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)/C=N/NC(=O)CC2=CNC3=CC=CC=C32
• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol

Description

N-(4-butoxybenzylidene)-2-(1H-indol-3-yl)acetohydrazide, also known as BBIAH, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. BBIAH is a hydrazide derivative that has been synthesized through a series of chemical reactions.

Scientific Research Applications

Analytical Methods in Antioxidant Activity

The study by Munteanu and Apetrei (2021) reviews critical analytical tests used to determine antioxidant activity, such as the Oxygen Radical Absorption Capacity (ORAC) and the Ferric Reducing Antioxidant Power (FRAP) tests. These tests are essential in various fields, including food engineering, medicine, and pharmacy, to assess the antioxidant capacity of complex samples (Munteanu & Apetrei, 2021).

N-acetylcysteine in Psychiatry

Dean, Giorlando, and Berk (2011) discuss the emerging use of N-acetylcysteine (NAC) in treating psychiatric disorders. The review outlines NAC's potential benefits beyond being a precursor to the antioxidant glutathione, including modulating glutamatergic, neurotropic, and inflammatory pathways (Dean et al., 2011).

Parabens in Aquatic Environments

Haman, Dauchy, Rosin, and Munoz (2015) review the knowledge acquired over the last decade regarding the occurrence, fate, and behavior of parabens in aquatic environments. Despite treatments that eliminate them well from wastewater, parabens are ubiquitous in surface water and sediments, reflecting their continuous introduction into the environment (Haman et al., 2015).

Enhancing Fermentative Production of Acetoin

Xiao and Lu (2014) review the importance of acetoin, a volatile compound used in various applications, and strategies for enhancing its biosynthesis from renewable biomass. The review also discusses the biosynthesis pathway, molecular regulation mechanisms, and future prospects for microbial acetoin production (Xiao & Lu, 2014).

Treatment of Organic Pollutants with Redox Mediators

Husain and Husain (2007) discuss the use of enzymes in the presence of redox mediators for the degradation or transformation of recalcitrant organic pollutants in wastewater. This enzymatic approach is highlighted for its potential in remediating a wide spectrum of aromatic compounds present in industrial effluents (Husain & Husain, 2007).